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Compound of Interest

Compound Name: 4-Cumylphenol

Cat. No.: B167074 Get Quote

This technical guide provides a comprehensive overview of the molecular weight of 4-
Cumylphenol, tailored for researchers, scientists, and professionals in drug development. This

document outlines the compound's chemical properties, experimental protocols for molecular

weight determination, and a logical visualization of its molecular weight calculation.

Core Properties of 4-Cumylphenol
4-Cumylphenol, also known as 4-(2-Phenylisopropyl)phenol, is an organic compound with the

chemical formula C₁₅H₁₆O.[1] It is a solid at room temperature and sees use as a chain

terminator in the production of polycarbonates and in the manufacturing of phenolic resins.

Table 1: Quantitative Data for 4-Cumylphenol

Property Value Source

Molecular Formula C₁₅H₁₆O [1][2]

Average Molecular Weight 212.29 g/mol [1][3]

Monoisotopic Mass 212.120115 Da

CAS Number 599-64-4

Table 2: Atomic Composition and Molecular Weight Calculation
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Element Symbol Atomic Count
Standard
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 15 12.011 180.165

Hydrogen H 16 1.008 16.128

Oxygen O 1 15.999 15.999

Total 32 212.292

Experimental Determination of Molecular Weight
The molecular weight of an organic compound like 4-Cumylphenol is most accurately

determined using mass spectrometry. This technique measures the mass-to-charge ratio (m/z)

of ionized molecules. Gas Chromatography-Mass Spectrometry (GC-MS) is a particularly

effective method for the analysis of 4-Cumylphenol.

Experimental Protocol: Molecular Weight Determination by GC-MS

This protocol provides a generalized workflow for the determination of 4-Cumylphenol's
molecular weight.

Sample Preparation:

Dissolve a small, accurately weighed sample of 4-Cumylphenol in a suitable volatile

organic solvent, such as methanol or acetonitrile.

Prepare a series of dilutions to find an optimal concentration for analysis.

Gas Chromatography (GC) Separation:

Inject a small volume (typically 1 µL) of the prepared sample solution into the GC system.

The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary

column.
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The column separates 4-Cumylphenol from any impurities based on its boiling point and

interactions with the column's stationary phase.

Ionization:

As 4-Cumylphenol elutes from the GC column, it enters the ion source of the mass

spectrometer.

Electron Ionization (EI) is a common method where high-energy electrons bombard the

molecule, causing it to lose an electron and form a positively charged molecular ion (M⁺).

Mass Analysis:

The ionized molecules are accelerated into a mass analyzer (e.g., a quadrupole or time-

of-flight analyzer).

The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection and Data Analysis:

A detector records the abundance of ions at each m/z value.

The resulting mass spectrum will show a peak corresponding to the molecular ion. For 4-
Cumylphenol, this will appear at an m/z of approximately 212.

The peak with the highest m/z value that is not an isotopic peak is typically the molecular

ion peak, which directly indicates the molecular weight of the compound.

Visualization of Molecular Weight Calculation
The following diagrams illustrate the logical workflow for calculating the molecular weight of 4-
Cumylphenol from its chemical formula and the experimental workflow for its determination.
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Logical Relationship for Molecular Weight Calculation
Chemical Formula

C₁₅H₁₆O

Atomic Composition
Carbon: 15

Hydrogen: 16
Oxygen: 1

Decomposition

Molecular Weight Calculation
(15 * 12.011) + (16 * 1.008) + (1 * 15.999)

Input

Standard Atomic Weights
C: 12.011
H: 1.008

O: 15.999

Input

Molecular Weight
212.29 g/mol

Result

Click to download full resolution via product page

Caption: Molecular weight calculation workflow for 4-Cumylphenol.
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Experimental Workflow for Molecular Weight Determination

Sample Preparation

GC Separation

Ionization (EI)

Mass Analysis

Detection

Mass Spectrum

Molecular Ion Peak (m/z ≈ 212)

Identify

Click to download full resolution via product page

Caption: GC-MS workflow for determining the molecular weight of 4-Cumylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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